Cas no 941872-98-6 (4-(3-fluorophenyl)-6-2-(2-methoxyphenyl)ethyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione)

• Product Name: 4-(3-fluorophenyl)-6-2-(2-methoxyphenyl)ethyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione
• CAS No: 941872-98-6
• MF: C₂₁H₂₀FN₃O₃
• MW: 381.400208473206
• CID: 5499792
• Update Time: 2025-07-01

4-(3-fluorophenyl)-6-2-(2-methoxyphenyl)ethyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluorophenyl)-6-[2-(2-methoxyphenyl)ethyl]-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• 4-(3-fluorophenyl)-6-2-(2-methoxyphenyl)ethyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

• Inchi： 1S/C21H20FN3O3/c1-28-17-8-3-2-5-13(17)9-10-25-12-16-18(20(25)26)19(24-21(27)23-16)14-6-4-7-15(22)11-14/h2-8,11,19H,9-10,12H2,1H3,(H2,23,24,27)
• InChI Key： FAEFDWWQLRZIDC-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=CC(F)=C2)C2C(=O)N(CCC3=CC=CC=C3OC)CC=2N1

Additional information on 4-(3-fluorophenyl)-6-2-(2-methoxyphenyl)ethyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

Introduction to 4-(3-fluorophenyl)-6-2-(2-methoxyphenyl)ethyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 941872-98-6)

The compound 4-(3-fluorophenyl)-6-2-(2-methoxyphenyl)ethyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 941872-98-6) represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule has garnered considerable attention due to its unique structural features and promising biological activities. The presence of both fluorophenyl and methoxyphenyl substituents in its framework suggests potential for enhanced binding affinity and metabolic stability, which are critical factors in drug design.

Recent studies have highlighted the importance of pyrrolo[3,4-d]pyrimidine scaffolds in the development of novel therapeutic agents. These structures exhibit a high degree of versatility and have been explored for their roles in modulating various biological pathways. Specifically, the 1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione core has shown promise in inhibiting key enzymes and receptors involved in cancer progression and inflammation. The compound’s dual functionality—combining a fluorine atom for increased lipophilicity with an ethyl side chain for spatial orientation—makes it an attractive candidate for further investigation.

In the context of modern drug discovery, the integration of computational chemistry and high-throughput screening has accelerated the identification of lead compounds. The structural motif of 4-(3-fluorophenyl)-6-2-(2-methoxyphenyl)ethyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione aligns well with current pharmacophoric models used in oncology research. Preliminary computational studies suggest that this compound may interact with target proteins through multiple binding pockets, enhancing its potential as a multitargeted therapeutic agent.

The fluorine substituent at the 3-position of the phenyl ring is particularly noteworthy. Fluorinated aromatic compounds are well-known for their ability to improve pharmacokinetic properties such as bioavailability and half-life. Additionally, the electron-withdrawing nature of fluorine can modulate electronic effects within the molecule, influencing both potency and selectivity. In contrast, the methoxy group at the 2-position of the second phenyl ring introduces hydrophilicity while maintaining overall lipophilicity—a balance that is often crucial for drug efficacy.

Biological activity assays have begun to reveal the potential therapeutic applications of this compound. Initial in vitro studies indicate that it exhibits inhibitory effects against several enzymes implicated in disease pathways. For instance, its interaction with kinases and phosphodiesterases suggests possible utility in treating conditions such as chronic inflammation and metabolic disorders. Furthermore，the pyrrolo[3，4-d]pyrimidine core is known to exhibit antitumor properties by disrupting critical signaling cascades involved in cell proliferation and survival.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility despite its complex structure. Advanced synthetic methodologies have enabled chemists to introduce specific functional groups with high precision，facilitating modifications for optimizing biological activity。 The use of transition metal catalysis，for example，has streamlined certain key reactions，reducing both reaction times and byproduct formation。

As research progresses，the exploration of derivatives based on this core structure will likely expand its therapeutic landscape。 By systematically modifying substituents such as the ethyl side chain or introducing additional heterocycles，scientists can fine-tune pharmacological profiles to address unmet medical needs。 The combination of experimental validation with machine learning-driven virtual screening promises to accelerate this process，allowing for rapid identification of optimized analogs。

The growing emphasis on precision medicine has also influenced the development strategies for compounds like this one。 Personalized treatment approaches require drugs that not only demonstrate broad efficacy but also exhibit minimal off-target effects。 The structural features of 4-(3-fluorophenyl)-6-2-(2-methoxyphenyl)ethyl-1H、2H、3H、4H、5H、6H、7H-pyrrolo[3、4-d]pyrimidine-2、5-dione make it a promising candidate for such tailored therapies，as they allow for precise modulation of biological interactions without compromising safety。

In conclusion，the compound identified by CAS No. 941872-98-6 represents a compelling example of how structural innovation can drive advances in drug discovery。 Its unique combination of substituents—particularly the fluorophenyl and methoxyphenyl groups"—along with its potent biological activities，positions it as a valuable asset in ongoing pharmaceutical research。 As further studies elucidate its mechanisms of action and optimize its pharmacological profile，this molecule is poised to contribute significantly to next-generation therapeutics across multiple disease areas。